Cas no 1803594-40-2 (tert-butyl 6-methyl-7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate)

• Product Name: tert-butyl 6-methyl-7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate
• CAS No: 1803594-40-2
• MDL: MFCD28246493
• CID: 4617010
• PubChem ID: 91662989
• Update Time: 2025-05-21

tert-butyl 6-methyl-7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-methyl-7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate

• MDL： MFCD28246493

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 6-methyl-7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate

Comprehensive Guide to tert-butyl 6-methyl-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS 1803594-40-2): Properties, Applications, and Market Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, tert-butyl 6-methyl-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS 1803594-40-2) has emerged as a compound of significant interest. This bicyclic structure, featuring both azabicyclic and ester functional groups, represents a valuable building block for drug discovery and material science applications. Researchers and industry professionals are increasingly searching for information about this compound's synthesis methods, pharmaceutical applications, and stability characteristics, reflecting its growing importance in modern chemistry.

The molecular structure of tert-butyl 6-methyl-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate combines several interesting features that contribute to its utility. The azabicyclo[4.1.0]heptane core provides a rigid framework that can influence the conformational properties of potential drug candidates, while the tert-butyl ester group offers both steric protection and synthetic versatility. Current search trends indicate particular interest in how this compound's stereochemistry affects its reactivity and potential biological activity, a topic frequently queried in academic and industrial research databases.

From a synthetic chemistry perspective, CAS 1803594-40-2 serves as a crucial intermediate in the preparation of more complex molecular architectures. Recent publications and patent applications reveal its use in constructing nitrogen-containing heterocycles, which are prevalent in many therapeutic agents. The compound's 7-oxa-3-azabicyclo structure appears in searches related to central nervous system (CNS) drug development, suggesting potential applications in neurological disorders treatment - a hot topic in pharmaceutical research.

The physicochemical properties of tert-butyl 6-methyl-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate make it particularly suitable for certain synthetic transformations. Its solubility profile (frequently searched parameter) in common organic solvents enables diverse reaction conditions, while the tert-butyl protecting group provides stability during multi-step syntheses. Analytical chemists often inquire about optimal HPLC conditions for this compound, reflecting the practical challenges in its purification and characterization.

In pharmaceutical applications, the azabicyclic scaffold of this compound has drawn attention for its potential in designing bioactive molecules. Search engine data shows growing interest in how this bicyclic structure might influence drug-receptor interactions, particularly in the context of GPCR-targeted therapies. The compound's methyl substitution at position 6 is another feature that frequently appears in structure-activity relationship (SAR) studies queries.

Market analysis indicates steady demand for tert-butyl 6-methyl-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate, with suppliers reporting increased inquiries from both academic and industrial sectors. The compound's price trends and manufacturing scale-up processes are common search terms, reflecting practical commercial considerations. Quality specifications, particularly regarding enantiomeric purity when applicable, represent another frequent area of inquiry among potential users.

From a safety and handling perspective, proper storage conditions for CAS 1803594-40-2 are frequently searched topics. While not classified as hazardous under standard regulations, appropriate precautions should be taken when working with this compound, as with all chemical substances. The stability under various conditions (temperature, humidity) is another practical consideration that appears in user queries.

The synthetic utility of tert-butyl 6-methyl-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate extends to materials science applications as well. Researchers investigating functional polymers and advanced materials have shown interest in incorporating this bicyclic structure, particularly for its potential to influence material properties through its rigid geometry. Search trends reveal growing curiosity about its use in coordination chemistry and as a ligand precursor.

Recent advances in green chemistry approaches to synthesizing compounds like CAS 1803594-40-2 have generated significant online interest. Environmentally friendly synthetic routes, catalytic methods, and atom economy considerations appear frequently in related searches, reflecting the chemical industry's broader sustainability focus. The compound's potential for biocatalytic transformations is another emerging area of inquiry.

For researchers working with tert-butyl 6-methyl-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate, analytical characterization remains a key consideration. Search data shows consistent interest in NMR spectral data, mass spectrometry characteristics, and chromatographic methods specific to this compound. These analytical parameters are crucial for quality control and structural verification in both research and production settings.

Looking forward, the applications of CAS 1803594-40-2 appear poised for expansion. Patent analysis reveals growing incorporation of this bicyclic scaffold in novel therapeutic candidates, particularly in areas addressing unmet medical needs. The compound's versatility as a synthetic building block ensures its continued relevance in medicinal chemistry, with search trends indicating sustained interest in its derivatization potential and structure-property relationships.

In conclusion, tert-butyl 6-methyl-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate represents a valuable chemical entity with diverse applications across pharmaceutical and materials science domains. Its unique structural features, synthetic utility, and potential biological relevance continue to drive research interest and commercial demand. As synthetic methodologies advance and new therapeutic targets emerge, this compound is likely to maintain its position as an important tool in the chemist's repertoire.